Cas no 2580097-34-1 ((3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid)
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580097-34-1
- EN300-7198927
- (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid
-
- Inchi: 1S/C13H23NO4/c1-12(2,3)18-11(17)14-9(8-6-7-8)13(4,5)10(15)16/h8-9H,6-7H2,1-5H3,(H,14,17)(H,15,16)/t9-/m0/s1
- InChI Key: UADMRBDSKYSIGZ-VIFPVBQESA-N
- SMILES: O(C(C)(C)C)C(N[C@H](C(C(=O)O)(C)C)C1CC1)=O
Computed Properties
- Exact Mass: 257.16270821g/mol
- Monoisotopic Mass: 257.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 75.6Ų
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7198927-0.05g |
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid |
2580097-34-1 | 95.0% | 0.05g |
$1115.0 | 2025-03-12 | |
| Enamine | EN300-7198927-0.1g |
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid |
2580097-34-1 | 95.0% | 0.1g |
$1169.0 | 2025-03-12 | |
| Enamine | EN300-7198927-0.25g |
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid |
2580097-34-1 | 95.0% | 0.25g |
$1222.0 | 2025-03-12 | |
| Enamine | EN300-7198927-0.5g |
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid |
2580097-34-1 | 95.0% | 0.5g |
$1275.0 | 2025-03-12 | |
| Enamine | EN300-7198927-1.0g |
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid |
2580097-34-1 | 95.0% | 1.0g |
$1329.0 | 2025-03-12 | |
| Enamine | EN300-7198927-2.5g |
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid |
2580097-34-1 | 95.0% | 2.5g |
$2605.0 | 2025-03-12 | |
| Enamine | EN300-7198927-5.0g |
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid |
2580097-34-1 | 95.0% | 5.0g |
$3852.0 | 2025-03-12 | |
| Enamine | EN300-7198927-10.0g |
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid |
2580097-34-1 | 95.0% | 10.0g |
$5712.0 | 2025-03-12 |
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid (CAS No. 2580097-34-1): A Comprehensive Overview
(3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid (CAS No. 2580097-34-1) is a versatile and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral amino acid derivative with a tert-butoxycarbonyl (Boc) protecting group. The unique structural features of this molecule make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents and as a building block in synthetic chemistry.
The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis due to its stability under mild conditions and ease of removal. This protecting group is particularly useful in the synthesis of peptides and other complex molecules, where it can temporarily mask the reactive amino group, allowing for selective functionalization at other sites. In the context of (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid, the Boc group plays a crucial role in controlling the reactivity and selectivity of the molecule during synthetic transformations.
The cyclopropyl substituent is another key feature of this compound. Cyclopropyl groups are known for their unique electronic and steric properties, which can significantly influence the conformational flexibility and biological activity of molecules. In recent studies, cyclopropyl-containing compounds have shown promising results in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The presence of the cyclopropyl group in (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid suggests that this molecule may exhibit similar biological activities.
The chiral center at the 3-position of the molecule is another critical aspect that contributes to its potential utility. Chirality is a fundamental concept in medicinal chemistry, as enantiomers of a given compound can exhibit different biological activities and pharmacokinetic properties. The (S)-configuration of (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid ensures that this specific enantiomer can be selectively synthesized and used in targeted drug development. This chiral center also allows for the exploration of stereoselective reactions and enantioselective catalysis, which are essential techniques in modern synthetic chemistry.
In terms of its synthetic accessibility, (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid can be prepared through a series of well-established synthetic routes. One common approach involves the coupling of a protected amino acid with a cyclopropyl-containing electrophile, followed by deprotection to yield the final product. Recent advancements in catalytic methods have further simplified these synthetic pathways, making it easier to produce this compound on both laboratory and industrial scales.
Recent research has highlighted the potential applications of (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid in various therapeutic areas. For instance, studies have shown that cyclopropyl-containing amino acids can modulate protein-protein interactions and enzyme activities, which are critical for many biological processes. In one notable study published in the *Journal of Medicinal Chemistry*, researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. These findings suggest that (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid could serve as a lead compound for developing novel anticancer drugs.
Moreover, the unique structural features of (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid make it an excellent candidate for use as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Combinatorial libraries generated from this compound can be screened against various biological targets to identify potential hits for further optimization. This approach has been successfully employed in drug discovery programs targeting diseases such as Alzheimer's disease and diabetes.
In addition to its potential therapeutic applications, (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid has also been explored for its use as a chiral ligand in asymmetric catalysis. Chiral ligands play a crucial role in enantioselective reactions by providing a chiral environment that favors one enantiomer over another. The chiral center and cyclopropyl group in this compound make it an attractive ligand for developing new catalysts with high enantioselectivity.
From an analytical perspective, (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound, which is essential for ensuring its quality and suitability for further applications.
In conclusion, (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid (CAS No. 2580097-34-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the tert-butoxycarbonyl protecting group, cyclopropyl substituent, and chiral center, make it an attractive candidate for various applications ranging from drug development to asymmetric catalysis. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in the field.
2580097-34-1 ((3S)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclopropyl-2,2-dimethylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)